2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves diazotation of substituted 3-aminopyridines followed by substitution of diazo groups with sulfonyl groups in the obtained diazonium chlorides . This process forms intermediate pyridine-3-sulfonyl chlorides, which are then hydrolyzed to sulfonic acids .Molecular Structure Analysis
The molecular formula of 2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride is C5HCl3FNO2S . Its molecular weight is 264.49 .Chemical Reactions Analysis
As a highly reactive building block in organic synthesis, it is used in various chemical reactions to produce active pharmaceutical ingredients, agrochemicals, and other fine chemicals.Scientific Research Applications
Synthesis of Fluorinated Pyridines
“2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride” could potentially be used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .
Use in Agricultural Products
Fluorine-containing substituents are most commonly incorporated into carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients . Therefore, “2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride” could potentially be used in the development of new agricultural products.
Development of Pharmaceuticals
About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . High availability of fluorinated synthetic blocks and effective fluorinating reagents have rapidly accelerated developments in this field . Therefore, “2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride” could potentially be used in the development of new pharmaceuticals.
Synthesis of Pharmacologically Active Decorated Six-Membered Diazines
Diazine alkaloid (pyridazine, pyrimidine, and pyrazine) scaffold, a widespread two-nitrogen-containing compound in nature (DNA, RNA, flavors, and fragrances), constitutes a central building block for a wide range of pharmacological applications . Therefore, “2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride” could potentially be used in the synthesis of pharmacologically active decorated six-membered diazines.
Safety and Hazards
properties
IUPAC Name |
2,6-dichloro-3-fluoropyridine-4-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HCl3FNO2S/c6-3-1-2(13(8,11)12)4(9)5(7)10-3/h1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VACYSIAJRUUKSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)F)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl3FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-3-fluoropyridine-4-sulfonyl chloride | |
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